Cas no 137369-07-4 ((1H-Pyrazol-4-yl)(thiophen-2-yl)methanol)

• Product Name: (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol
• CAS No: 137369-07-4
• MF: C₈H₈N₂OS
• MW: 180.226920127869
• MDL: MFCD17289495
• CID: 5603817
• PubChem ID: 15163302
• Update Time: 2025-06-14

(1H-Pyrazol-4-yl)(thiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, α-2-thienyl-
• 137369-07-4
• (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol
• EN300-1116601

• MDL： MFCD17289495
• Inchi： 1S/C8H8N2OS/c11-8(6-4-9-10-5-6)7-2-1-3-12-7/h1-5,8,11H,(H,9,10)
• InChI Key： CMACZMHBPBTKQL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=NNC=1)O

Computed Properties

• Exact Mass: 180.03573406g/mol
• Monoisotopic Mass: 180.03573406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Density: 1.406±0.06 g/cm3(Predicted)
• Boiling Point: 424.1±35.0 °C(Predicted)
• pka: 12.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol

Comprehensive Overview of (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol (CAS No. 137369-07-4)

(1H-Pyrazol-4-yl)(thiophen-2-yl)methanol (CAS No. 137369-07-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The molecule combines a pyrazole ring and a thiophene moiety, linked by a hydroxymethylene group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting inflammatory pathways and enzyme inhibition. The compound's CAS number 137369-07-4 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the key reasons for the popularity of (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol is its role in the development of kinase inhibitors. Kinases are critical in cellular signaling, and their dysregulation is associated with diseases like cancer and autoimmune disorders. The pyrazole-thiophene scaffold is known to interact with ATP-binding sites in kinases, making it a valuable template for designing novel therapeutics. Recent studies have explored its derivatives as potential JAK-STAT inhibitors, a hot topic in immunology and oncology research. This aligns with the increasing demand for targeted therapies with fewer side effects.

Another area where CAS No. 137369-07-4 is making waves is in the field of organic electronics. The thiophene component is a well-known building block for conductive polymers, while the pyrazole ring can enhance solubility and stability. This dual functionality makes the compound a candidate for developing next-generation OLED materials or sensors. With the rise of wearable technology and IoT devices, researchers are actively investigating such hybrid structures to improve device performance and energy efficiency.

Synthetic accessibility is another advantage of (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol. Modern green chemistry approaches, such as microwave-assisted synthesis or catalyst-free reactions, have been employed to produce this compound sustainably. Environmental concerns and regulatory pressures are driving the adoption of these methods, which resonate with the broader trend toward sustainable pharmaceutical manufacturing. Laboratories often search for optimized protocols to synthesize CAS 137369-07-4 with high yield and purity, underscoring its practical importance.

In summary, (1H-Pyrazol-4-yl)(thiophen-2-yl)methanol (CAS No. 137369-07-4) is a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its structural versatility and relevance to cutting-edge research topics ensure its continued prominence in scientific literature and industrial R&D. As interest grows in personalized medicine and smart materials, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.